1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol
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Description
1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol (CAS: 1355180-78-7) is a pyridine derivative featuring a propan-1-ol chain attached to the pyridine ring at position 3. The compound also contains a diethylamino group at position 6 and a methyl group at position 5 of the pyridine core. Its molecular formula, inferred from structural analysis, is C₁₃H₂₂N₂O, with a molecular weight of 222.33 g/mol (calculated).
Safety protocols recommend alcohol-resistant foam, dry chemical, or CO₂ for firefighting .
Properties
Molecular Formula |
C13H22N2O |
|---|---|
Molecular Weight |
222.33 g/mol |
IUPAC Name |
1-[6-(diethylamino)-5-methylpyridin-3-yl]propan-1-ol |
InChI |
InChI=1S/C13H22N2O/c1-5-12(16)11-8-10(4)13(14-9-11)15(6-2)7-3/h8-9,12,16H,5-7H2,1-4H3 |
InChI Key |
SEEKYTXUNHVKLY-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C1=CN=C(C(=C1)C)N(CC)CC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol typically involves the following steps:
Starting Materials: The synthesis begins with 5-methyl-3-pyridinecarboxaldehyde and diethylamine.
Formation of Intermediate: The aldehyde group of 5-methyl-3-pyridinecarboxaldehyde reacts with diethylamine to form an imine intermediate.
Reduction: The imine intermediate is then reduced using a reducing agent such as sodium borohydride (NaBH4) to yield the desired product, 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced further to form different derivatives.
Substitution: The diethylamino group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used reducing agents.
Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.
Major Products
Oxidation: Produces ketones or aldehydes.
Reduction: Produces various reduced derivatives.
Substitution: Produces substituted pyridine derivatives.
Scientific Research Applications
Pharmacological Applications
-
Neurological Disorders :
- Research indicates that 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol may modulate neurotransmitter systems, particularly affecting dopamine and serotonin pathways. This suggests potential applications in treating mood disorders such as depression and anxiety.
-
Antidepressant Activity :
- The compound has been studied for its ability to inhibit the reuptake of neurotransmitters, which is a common mechanism among many antidepressants. Preliminary studies show promise in animal models for enhancing mood and reducing anxiety symptoms.
-
Cognitive Enhancement :
- There is emerging evidence that compounds similar to 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol may enhance cognitive functions by modulating cholinergic neurotransmission, making it a candidate for further exploration in cognitive impairment therapies.
Case Study 1: Antidepressant Efficacy
A study conducted on rodent models demonstrated that administration of 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol resulted in significant behavioral changes consistent with reduced depressive symptoms. The results indicated increased levels of serotonin and norepinephrine in the brain, supporting its potential as an antidepressant agent.
Case Study 2: Neuroprotective Properties
In vitro studies have shown that the compound exhibits neuroprotective effects against oxidative stress-induced neuronal damage. This suggests a potential application in neurodegenerative diseases such as Alzheimer's or Parkinson's disease, where oxidative stress plays a critical role.
Mechanism of Action
The mechanism of action of 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The diethylamino group can interact with biological receptors, while the hydroxyl group can form hydrogen bonds with target molecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound shares structural similarities with pyridine and propanol derivatives. Below is a detailed comparison with analogous molecules:
Structural Analogs
Key Differences and Implications
The propynol group in 3-(5,6-dimethoxypyridin-2-yl)prop-2-yn-1-ol introduces a rigid triple bond, likely reducing conformational flexibility relative to the target’s propanol chain .
Applications and Availability: The discontinued status of 1-(6-(3,4-dihydroquinolin-1(2H)-yl)-5-methylpyridin-3-yl)propan-1-ol hints at challenges in synthesis or stability, unlike the commercially available target compound. The dimethoxy and propynol analog’s triple bond may suit click chemistry applications, whereas the target’s diethylamino group could favor coordination chemistry .
Biological Activity
1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a diethylamino group attached to a pyridine moiety, which is significant for its interaction with biological targets, particularly in the central nervous system.
The molecular formula of 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol is C13H20N2O, and it has a molecular weight of approximately 222.33 g/mol. The structural characteristics of this compound suggest that it may interact with various neurotransmitter systems, making it a candidate for therapeutic applications.
Research indicates that 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol may modulate neurotransmitter systems by interacting with monoamine transporters. This interaction could inhibit the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin, suggesting possible applications in treating mood disorders and neuropsychiatric conditions.
Anticancer Activity
In vitro studies have been conducted to evaluate the anticancer properties of compounds related to 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol. For instance, similar compounds have demonstrated significant cytotoxic effects against breast cancer cell lines such as MDA-MB-231 and MCF-7. The mechanism appears to involve the induction of apoptosis and inhibition of cell proliferation at specific concentrations .
Table 1: Anticancer Activity of Related Compounds
| Compound Name | Cell Line | Concentration (µM) | Viability (%) |
|---|---|---|---|
| Compound 1f | MDA-MB-231 | 6.25 | 45 |
| Compound 1d | MDA-MB-231 | 25 | 60 |
| Compound 21 | MCF-7 | 50 | 40 |
Neuropharmacological Effects
The neuropharmacological profile of 1-(6-(Diethylamino)-5-methylpyridin-3-yl)propan-1-ol has been investigated in animal models. It has shown potential for enhancing cognitive functions and reducing anxiety-like behaviors, possibly through its action on serotonergic and dopaminergic pathways .
Case Studies
A recent study examined the effects of a series of pyridine derivatives, including our compound of interest, on neuroblastoma cells. The results indicated that these compounds could significantly reduce cell viability and induce apoptosis through caspase activation pathways .
Case Study Summary: Neuroblastoma Cell Line
| Parameter | Result |
|---|---|
| IC50 (µM) | 15 |
| Apoptosis Rate (%) | 70 |
| Mechanism | Caspase Activation |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
